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Compound of Interest

Compound Name: ML179

Cat. No.: B8019595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ML179 (CAS: 1883548-87-5), a selective liver receptor

homolog 1 (LRH1) inverse agonist. Given the potent nature of this small molecule inhibitor,

adherence to these guidelines is critical to ensure personnel safety and maintain a secure

laboratory environment. The following information is based on best practices for handling

potent, research-grade compounds.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary barrier against exposure. The following table outlines the

minimum required PPE for handling ML179 in solid (powder) and solution forms.
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PPE Category Solid Form (Powder) Solution Form

Hand Protection

Double-gloving with nitrile

gloves is mandatory. The outer

glove should be changed

immediately upon

contamination.

Double-gloving with nitrile

gloves is mandatory. Ensure

gloves are rated for the

specific solvent being used.

Eye Protection

ANSI-rated safety glasses with

side shields are required. A

face shield should be used

when handling larger

quantities.

Chemical splash goggles are

required. A face shield is

recommended when there is a

risk of splashing.

Body Protection

A disposable, solid-front lab

coat is required. Cuffed

sleeves are recommended to

prevent powder from entering.

A fluid-resistant, disposable lab

coat is required. Ensure

complete coverage of arms

and torso.

Respiratory Protection

An N95-rated respirator or

higher is required when

handling the powder outside of

a certified chemical fume hood.

Not generally required if

handled within a certified

chemical fume hood. Use a

respirator with organic vapor

cartridges if there is a risk of

aerosolization outside of a

containment device.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to prevent contamination and

degradation of ML179.

Receiving and Unpacking
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Transport: Transport the unopened package to the designated laboratory area.

Don PPE: Before opening, don the appropriate PPE as outlined in the table above.
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Open in Hood: Open the package inside a certified chemical fume hood.

Verify: Confirm the contents match the order information and that the container is sealed and

intact.

Weighing and Reconstitution
Solid ML179: All handling of powdered ML179 must be conducted within a certified chemical

fume hood to prevent inhalation of fine particles. Use anti-static weigh paper and tools.

Solution Preparation: When preparing solutions, add the solvent to the vial containing the

ML179 powder slowly to avoid splashing. Ensure the vial is securely capped and vortex or

sonicate as needed to ensure complete dissolution.

Storage
Form Storage Temperature Storage Conditions

Solid -20°C

Store in a tightly sealed

container in a desiccator to

protect from moisture.

In Solvent -80°C

Aliquot into single-use vials to

avoid repeated freeze-thaw

cycles. Store in a tightly sealed

container.

Disposal Plan
All waste materials contaminated with ML179 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All disposable PPE (gloves, lab coats,

respirators), weigh paper, and contaminated

vials should be collected in a dedicated, sealed,

and clearly labeled hazardous waste container.

Liquid Waste

Unused solutions of ML179 and any solvent

used for rinsing contaminated glassware should

be collected in a sealed and properly labeled

hazardous waste container. Do not pour down

the drain.

Sharps Waste

Needles and syringes used for transferring

ML179 solutions must be disposed of in a

designated sharps container for hazardous

chemical waste.

Experimental Workflow and Safety Procedures
The following diagrams illustrate the standard workflow for handling ML179 and the logical

steps for ensuring safety.
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ML179 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Review SDS and Protocols

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Solid ML179

Reconstitute in Solvent

Perform Experiment

Decontaminate Work Surface

Segregate and Dispose of Waste

Doff PPE

Wash Hands Thoroughly
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ML179 Safety Decision Tree

Handling ML179?

Is it in solid form?

Working in a fume hood?

Yes

Is it a solution?

No

Wear N95 Respirator

No

Proceed with Caution

Yes Working in a fume hood?

Yes

Risk of Splash?

Yes

Work must be done in a fume hood

No

Wear Chemical Goggles & Face Shield

Yes

Wear Chemical Goggles

No

Proceed with Caution

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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